Cas no 850623-47-1 (Potassium 4-(Benzyloxy)phenyltrifluoroborate)

Potassium 4-(Benzyloxy)phenyltrifluoroborate structure
850623-47-1 structure
Product Name:Potassium 4-(Benzyloxy)phenyltrifluoroborate
CAS No:850623-47-1
MF:C13H11BF3KO
MW:290.130355119705
MDL:MFCD04115746
CID:720565
PubChem ID:329763863
Update Time:2025-04-19

Potassium 4-(Benzyloxy)phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Borate(1-),trifluoro[4-(phenylmethoxy)phenyl]-, potassium (1:1), (T-4)-
    • Potassium(4-Benzyloxyphenyl)Trifluorborate
    • Potassium 4-benzyloxyphenyltrifluoroborate
    • POTASSIUM (4-BENZYLOXYPHENYL)TRIFLUOROBORATE
    • Potassium [4-(benzyloxy)phenyl]trifluoroboranuide
    • Potassium 4-(benzyloxy)phenyltrifluoroborate
    • potassium,trifluoro-(4-phenylmethoxyphenyl)boranuide
    • B-5282
    • Potassium (4-(benzyloxy)phenyl)trifluoroborate
    • Potassium [4-(Benzyloxy)phenyl]trifluoroborate
    • AMTB209
    • AB20526
    • SY102729
    • AK307948
    • Potassium(4-benzyloxyphenyl)trifluoroborate
    • A841161
    • potassium trifluoro-(4-ph
    • 850623-47-1
    • DTXSID60635796
    • 1-POTASSIUM 4-(BENZYLOXY)PHENYLTRIFLUOROBORATE
    • EN300-4246680
    • AKOS005254858
    • Potassium [4-(benzyloxy)phenyl](trifluoro)borate(1-)
    • CS-W012200
    • potassium;trifluoro-(4-phenylmethoxyphenyl)boranuide
    • AS-2417
    • CHEMBL3960716
    • Potassium 4-(benzyloxy)phenyltrifluoroborate, 95%
    • MFCD04115746
    • Potassium 4-(Benzyloxy)phenyltrifluoroborate
    • MDL: MFCD04115746
    • Inchi: 1S/C13H11BF3O.K/c15-14(16,17)12-6-8-13(9-7-12)18-10-11-4-2-1-3-5-11;/h1-9H,10H2;/q-1;+1
    • InChI Key: PMDBNNXIBAIJMQ-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1C=CC(=CC=1)OCC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 290.04900
  • Monoisotopic Mass: 290.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 232-236 °C
  • PSA: 9.23000
  • LogP: 3.32000

Potassium 4-(Benzyloxy)phenyltrifluoroborate Security Information

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